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Compound of Interest

Compound Name: 5,6-trans-Vitamin D3

Cat. No.: B12510345

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Handling
and Disposal

This document provides immediate, essential safety protocols and logistical plans for the
handling and disposal of 5,6-trans-Vitamin D3. Adherence to these procedures is critical to
ensure personnel safety and mitigate environmental contamination.

Hazard Identification and Quantitative Data

5,6-trans-Vitamin D3 is a highly toxic compound that requires stringent safety measures. It is
classified as acutely toxic if swallowed, in contact with skin, or inhaled.[1] Furthermore, it is
suspected of damaging fertility or the unborn child and causes damage to organs through
prolonged or repeated exposure.[1]
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Property Value Source
Molecular Formula C27H440 [2][3]
Molecular Weight 384.64 g/mol [2]

CAS Number 22350-41-0 [2][3]
Appearance White to pale yellow solid

Storage Temperature -20°C or -86°C [2]
Signal Word Danger [1]

Acute Toxicity, Oral (Category
2), Acute Toxicity, Dermal
(Category 2), Acute Toxicity,
Inhalation (Category 2)[1],
GHS Hazard Classifications Reproductive Toxicity
(Category 1B)[1], Specific
Target Organ Toxicity,
Repeated Exposure (STOT RE

DI

Operational Plan: Step-by-Step Handling
Procedures

All handling of 5,6-trans-Vitamin D3 must be conducted by qualified personnel trained in
laboratory safety procedures within a designated controlled area.

2.1. Engineering Controls:

o Ventilation: All work must be performed in a certified chemical fume hood with mechanical
exhaust.[1] A safety shower and eyewash station must be readily accessible.[1]

2.2. Personal Protective Equipment (PPE):

o Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator
is required.[1] For nuisance levels of dust, a type N95 (US) or type P1 (EN 143) dust mask
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may be used.[4]

o Hand Protection: Wear compatible, chemical-resistant gloves (e.g., nitrile) at all times.[1]
Gloves must be inspected before use and disposed of as contaminated waste after handling.

[4]
o Eye Protection: Chemical safety goggles or a face shield are mandatory.[1]

o Body Protection: A lab coat or chemical-resistant coverall must be worn to prevent skin
exposure.[1]

2.3. Handling Protocol:

» Preparation: Before handling, ensure all necessary PPE is donned correctly and the
chemical fume hood is functioning properly. Obtain special instructions before use.[1]

» Weighing and Aliquoting: If working with the solid form, conduct all weighing and aliquoting
within the chemical fume hood to minimize dust generation. Use anti-static measures where
appropriate.

o Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water.[1][4] Decontaminate all work surfaces.

2.4. Storage:
» Store 5,6-trans-Vitamin D3 in a tightly sealed container under an inert atmosphere.[2]

o Keep in a locked, designated, and well-ventilated area at the recommended temperature
(-20°C or -86°C).[2][4]

e Protect from light, moisture, and heat as the substance is light and temperature sensitive,
and hygroscopic.[2]

Disposal Plan
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Dispose of 5,6-trans-Vitamin D3 and any contaminated materials as hazardous waste in
accordance with all applicable federal, state, and local regulations.

3.1. Waste Collection:

e Collect all waste, including unused material, contaminated PPE (gloves, disposable lab
coats), and cleaning materials, in a clearly labeled, sealed, and suitable container for
chemical waste.[1]

3.2. Disposal Method:

» Contact your institution's Environmental Health and Safety (EHS) office for specific disposal
procedures.

e Do not dispose of down the drain or in the regular trash.[5]

« If no institutional disposal program is available, consider a licensed professional waste
disposal service.

e As a last resort for small quantities of expired vitamins where no other disposal options are
available, mix the material with an undesirable substance like coffee grounds or cat litter,
place it in a sealed container, and then dispose of it in the trash.[5] However, this is not the
recommended procedure for a highly toxic laboratory chemical.

Experimental Workflow Diagram

The following diagram outlines the essential steps for the safe handling of 5,6-trans-Vitamin
D3.
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Safe Handling and Disposal Workflow for 5,6-trans-Vitamin D3
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Caption: Workflow for safe handling and disposal of 5,6-trans-Vitamin D3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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